Cas no 100478-03-3 (7-Hydroxy-4'-methoxyisoflavan-2',5'-quinone(4→5)-2',7-dihydroxy-4'-methozyisoflavan)
100478-03-3 structure
Product Name:7-Hydroxy-4'-methoxyisoflavan-2',5'-quinone(4→5)-2',7-dihydroxy-4'-methozyisoflavan
CAS No:100478-03-3
MF:C32H28O9
MW:556.559329986572
CID:2030866
Update Time:2025-04-21
7-Hydroxy-4'-methoxyisoflavan-2',5'-quinone(4→5)-2',7-dihydroxy-4'-methozyisoflavan Chemical and Physical Properties
Names and Identifiers
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- 7-Hydroxy-4'-methoxyisoflavan-2',5'-quinone(4→5)-2',7-dihydroxy-4'-methozyisoflavan
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- Inchi: 1S/C32H28O9/c1-38-29-12-25(35)21(17-7-16-3-4-18(33)8-28(16)40-14-17)10-23(29)32-20-6-5-19(34)9-30(20)41-15-24(32)22-11-27(37)31(39-2)13-26(22)36/h3-6,8-13,17,24,32-35H,7,14-15H2,1-2H3/t17-,24-,32-/m0/s1
- InChI Key: QHKFQVVYWCUFBR-BEJDFUCRSA-N
- SMILES: C1(C=C2OC[C@@H](C3C(=O)C=C(OC)C(=O)C=3)[C@@H](C2=CC=1)C1C=C([C@H]2CC3C=CC(O)=CC=3OC2)C(O)=CC=1OC)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 41
- XLogP3: 1.304
7-Hydroxy-4'-methoxyisoflavan-2',5'-quinone(4→5)-2',7-dihydroxy-4'-methozyisoflavan Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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